Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)-
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Description
Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)-, also known by its IUPAC name, is a chemical compound with the molecular formula C12H24O5 . It is a member of the oxirane family, which are three-membered cyclic ethers. This compound is characterized by the presence of an oxirane ring and a long polyether chain, making it a unique and versatile molecule in various chemical applications.
Properties
CAS No. |
62329-08-2 |
|---|---|
Molecular Formula |
C12H24O5 |
Molecular Weight |
248.32 g/mol |
IUPAC Name |
2-[2-[2-(1-propoxyethoxy)ethoxy]ethoxymethyl]oxirane |
InChI |
InChI=1S/C12H24O5/c1-3-4-15-11(2)16-8-7-13-5-6-14-9-12-10-17-12/h11-12H,3-10H2,1-2H3 |
InChI Key |
MDVYIJTUCGDJDF-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC(C)OCCOCCOCC1CO1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)- typically involves the epoxidation of alkenes. One common method is the reaction of an alkene with a peracid, such as m-chloroperoxybenzoic acid (mCPBA), under mild conditions. This reaction introduces the oxirane ring into the molecule .
Industrial Production Methods
Industrial production of this compound often involves the use of ethylene oxide and a suitable alcohol under controlled conditions. The reaction is typically carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the oxirane ring .
Chemical Reactions Analysis
Types of Reactions
Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)- undergoes various chemical reactions, including:
Oxidation: The oxirane ring can be opened by oxidizing agents to form diols.
Reduction: Reduction reactions can convert the oxirane ring into an alcohol.
Substitution: Nucleophilic substitution reactions can occur at the oxirane ring, leading to the formation of various substituted products.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.
Substitution: Nucleophiles like amines, thiols, and halides can react with the oxirane ring under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions include diols, alcohols, and various substituted oxiranes, depending on the specific reagents and conditions used .
Scientific Research Applications
Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)- has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing into its potential use in drug delivery systems and as a pharmaceutical intermediate.
Mechanism of Action
The mechanism of action of Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)- involves the interaction of the oxirane ring with various molecular targets. The ring strain in the oxirane makes it highly reactive, allowing it to undergo ring-opening reactions with nucleophiles. This reactivity is exploited in various chemical and biological applications .
Comparison with Similar Compounds
Similar Compounds
Oxirane, tetradecyl-: Similar in structure but with a longer alkyl chain.
2-(2,5,8,11-Tetraoxadodec-1-yl)oxirane: Another polyether oxirane with a different chain length.
Oxirane, tetramethyl-: A more substituted oxirane with different reactivity.
Uniqueness
Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)- is unique due to its specific chain length and the presence of multiple ether linkages, which confer distinct physical and chemical properties. These properties make it particularly useful in applications requiring specific solubility and reactivity profiles .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
